Cas no 2171919-61-0 (4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile)

• Product Name: 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile
• CAS No: 2171919-61-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6410071
• PubChem ID: 165574023
• Update Time: 2025-11-06

4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile
• EN300-1615045
• 2171919-61-0

• Inchi： 1S/C12H18N2/c1-5-11(2,3)14-8-6-12(4,10-13)7-9-14/h1H,6-9H2,2-4H3
• InChI Key： BLZPNAYHLIFPDO-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCC(C#N)(C)CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27Ų

Additional information on 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile

Comprehensive Overview of 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile (CAS No. 2171919-61-0)

4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile (CAS No. 2171919-61-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine backbone and carbonitrile functional group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The molecular structure of 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile features a piperidine ring substituted with a methyl group at the 4-position and a 2-methylbut-3-yn-2-yl moiety at the nitrogen atom. The presence of the carbonitrile group adds to its reactivity, making it a valuable intermediate in synthetic chemistry. This compound is often discussed in the context of heterocyclic chemistry, a hot topic in modern organic synthesis due to its relevance in designing novel therapeutic agents.

In recent years, the demand for piperidine derivatives has surged, driven by their widespread use in developing CNS-targeting drugs and enzyme inhibitors. The compound’s CAS No. 2171919-61-0 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthetic routes, physicochemical properties, and potential biological activities, highlighting the need for detailed technical profiles.

From a synthetic perspective, 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile can be prepared through multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its alkyne functionality offers opportunities for further derivatization via click chemistry, a technique widely adopted in bioconjugation and material science. This adaptability aligns with current trends in green chemistry, where efficient and sustainable synthetic methods are prioritized.

The compound’s potential applications extend to pharmacological research, where it may serve as a scaffold for designing neuroactive compounds or receptor modulators. Its lipophilic nature and molecular weight make it a candidate for crossing the blood-brain barrier, a critical factor in CNS drug development. These attributes are often explored in forums and research papers, addressing common queries about its drug-likeness and ADME properties.

In summary, 4-methyl-1-(2-methylbut-3-yn-2-yl)piperidine-4-carbonitrile (CAS No. 2171919-61-0) represents a promising compound in the realm of medicinal chemistry and organic synthesis. Its structural features and functional groups make it a versatile building block for researchers aiming to develop innovative therapeutic solutions. As interest in heterocyclic compounds and small-molecule drugs continues to rise, this compound is poised to remain a focal point in scientific discussions and industrial applications.